(2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide

• Molecular Formula: C9H7ClF3N3OS
• Molecular Weight: 297.69 g/mol
• SMILES: CON=C(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=S)N
• InChI: InChI=1S/C9H7ClF3N3OS/c1-17-16-7(8(14)18)6-5(10)2-4(3-15-6)9(11,12)13/h2-3H,1H3,(H2,14,18)/b16-7+
• InChIKey: HOYJHSGAGWCAAN-FRKPEAEDSA-N

(2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide is a synthetic, halogenated pyridine derivative featuring a thioamide and a methoxyimino functional group, classifying it within the broader family of pyridine (thio)amide compounds often investigated for fungicidal and antiplasmodial applications. Basic vendor specifications confirm a molecular formula of C9H7ClF3N3OS, a molecular weight of 297.68 g/mol, and a typical purity of ≥95%.

Procurement Guide for (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide (CAS 1823194-66-6): Chemical Class and Baseline Specifications

(2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide is a synthetic, halogenated pyridine derivative featuring a thioamide and a methoxyimino functional group, classifying it within the broader family of pyridine (thio)amide compounds often investigated for fungicidal and antiplasmodial applications [1]. Basic vendor specifications confirm a molecular formula of C9H7ClF3N3OS, a molecular weight of 297.68 g/mol, and a typical purity of ≥95% . However, a comprehensive, quantitative evidence base for its unique properties relative to close analogs is not publicly available from primary research publications or authoritative databases as of the search date.

Minimum purity threshold 95% for synthesis reproducibility

Thioamide and (Z)-methoxyimino functional groups for medicinal chemistry

Patent-linked scaffold in pyridine fungicide discovery programs

• [1] Bayer AG. (2021). Pyridine (thio)amides as Fungicidal Compounds. International Patent Application No. WO 2021224220 A1. View Source

The Risk of Generic Substitution for (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide in Research and Development

Despite its apparent structural similarity to other pyridinyl-methoxyimino compounds, generic substitution of (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide cannot be justified without direct comparative data. The specific (Z)-configuration of the methoxyimino group, combined with the unique 3-chloro-5-(trifluoromethyl)pyridin-2-yl scaffold and the thioamide moiety, creates a distinct electronic and steric environment [1]. Closely related nitrile analogs, such as 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(methoxyimino)propanenitrile, differ fundamentally in their terminal functional group, which is expected to alter reactivity, hydrogen-bonding capability, and biological target engagement . However, it must be stressed that head-to-head quantitative performance data for this specific compound against its nearest neighbors is currently absent from the accessible, non-vendor literature.

Target

Thioamide (Z)-configuration
(this compound)

Nearest Analog

Propanenitrile analog

Functional group (thioamide vs nitrile) may alter reactivity and hydrogen-bonding; substitution requires re-validation without head-to-head data.

• [1] Bayer AG. (2021). Pyridine (thio)amides as Fungicidal Compounds. International Patent Application No. WO 2021224220 A1. View Source

Quantitative Differentiation Evidence for (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide

Molecular Identity and Purity Confirmation Against General Research Standards

The target compound is unambiguously identified by its CAS registry number 1823194-66-6, IUPAC name, and is supplied with a specified minimum purity of 95% . This provides a baseline quality threshold against an unspecified technical-grade material, though it does not represent a direct comparison with a named alternative product.

Purity Specification

Supplier specification

≥95%

Baseline quality threshold for synthesis

Comparator unspecified; vendor data

Evidence Dimension	Chemical Purity
Target Compound Data	95%+
Comparator Or Baseline	Unspecified technical-grade material
Quantified Difference	Not calculable (comparator unspecified)
Conditions	Vendor specification (Chemenu)

Why This Matters

This establishes the minimum acceptable purity for procurement, a critical parameter for reproducible synthesis, but does not differentiate it from other high-purity analogs.

Structural Differentiation from the Closest Nitrile Analog

The key structural differentiator is the ethanethioamide group. The closest commercially available analog is the propanenitrile derivative 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(methoxyimino)propanenitrile. The replacement of a nitrile with a thioamide introduces a strong hydrogen-bond donor and acceptor, fundamentally altering the compound's supramolecular chemistry and potential for target binding [1]. No head-to-head biological or physicochemical data was found to quantify the impact of this difference.

Structural Differentiation

Class-level inference

Thioamide vs Nitrile

Functional group may alter reactivity and H-bonding

No quantitative comparison data available

Evidence Dimension	Functional Group Identity/Reactivity
Target Compound Data	Thioamide (-CSNH2)
Comparator Or Baseline	Propanenitrile (-CH2CN)
Quantified Difference	No quantitative comparative data available
Conditions	Structural analysis only

Why This Matters

For a scientific user, the choice between a thioamide and a nitrile intermediate dictates the entire downstream synthetic pathway and potential biological activity profile, making substitution impossible without re-validation.

• [1] Redway, A. et al. (2024). Discovery of antiplasmodial pyridine carboxamides and thiocarboxamides. International Journal for Parasitology: Drugs and Drug Resistance, 25, 100536. View Source

Inclusion within a Patented Fungicidal Pyridine (Thio)amide Series

The core pyridine (thio)amide scaffold of this compound is encompassed by the claims of Bayer AG's patent WO-2021224220-A1, which describes these compounds' utility for controlling phytopathogenic fungi [1]. While this provides a validated industrial application context, the patent does not provide specific minimum inhibitory concentration (MIC) or EC50 data for the exact compound in a comparative format against commercial fungicide standards.

Patent Scope

Class-level inference

Fungicidal pyridine (thio)amide series

Fungicide discovery research context

No specific bioactivity data provided

Evidence Dimension	Intended Industrial Application
Target Compound Data	Fungicidal compound series member (patent scope)
Comparator Or Baseline	Non-thioamide fungicide standards (e.g., strobilurins, triazoles)
Quantified Difference	No specific bioactivity data for this compound in the accessible patent excerpt
Conditions	Patent classification and abstract (WO-2021224220-A1)

Why This Matters

This situates the compound within a protected area of agrochemical research, potentially limiting freedom-to-operate for generic manufacturers but validating its relevance for fungicide discovery programs.

• [1] Bayer AG. (2021). Pyridine (thio)amides as Fungicidal Compounds. International Patent Application No. WO 2021224220 A1. View Source

Recommended Application Scenarios for (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide Based on Evidence Profile

Synthetic Intermediate for Pyridine-(Thio)amide Fungicide Discovery

Based on the patent family WO-2021224220-A1, the primary justified use for this compound is as a synthetic intermediate or as part of a screening library for novel pyridine (thio)amide fungicides [1]. Its procurement is most relevant for organizations actively working within or around this intellectual property space.

Structural Probe in Thioamide vs. Amide Medicinal Chemistry Campaigns

Given the established role of thioamides in modulating biological activity, as demonstrated in antiplasmodial research with related pyridine scaffolds [1], this compound can serve as a tool to probe the effect of the thioamide group on potency and selectivity when directly compared to its amide congener in a controlled experimental setting.

Coordination Chemistry and Metal Chelation Studies

The (Z)-methoxyimino and thioamide groups are known to act as ligands for transition metals. This compound may be useful for synthesizing novel metal complexes, with its activity profile then being compared to complexes formed with the simpler pyridine-2-thioamide [1], providing a structure-property relationship study.

Application

Selection Property

Validation Focus

Pyridine-thioamide fungicide research

Thioamide scaffold patent context

SAR and freedom-to-operate review

Thioamide vs amide bioactivity probe

Thioamide functional group effect

Comparative potency and selectivity assays

Metal complex formation studies

(Z)-methoxyimino/thioamide chelation

Structure-property relationship analysis

• [1] Redway, A. et al. (2024). Discovery of antiplasmodial pyridine carboxamides and thiocarboxamides. International Journal for Parasitology: Drugs and Drug Resistance, 25, 100536. View Source